5-(4-(4-Methylbenzoyl)piperazin-1-yl)-2-(thiophen-2-yl)oxazole-4-carbonitrile

• IUPAC Name: 5-[4-(4-methylbenzoyl)piperazin-1-yl]-2-thiophen-2-yl-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C20H18N4O2S/c1-14-4-6-15(7-5-14)19(25)23-8-10-24(11-9-23)20-16(13-21)22-18(26-20)17-3-2-12-27-17/h2-7,12H,8-11H2,1H3
• InChI Key: XRIXTGFHFHREJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=C(N=C(O3)C4=CC=CS4)C#N
• Molecular Formula: C20H18N4O2S
• Molecular Weight: 378.4 g/mol
• CAS No.: 946200-72-2

Description

5-(4-(4-Methylbenzoyl)piperazin-1-yl)-2-(thiophen-2-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C20H18N4O2S and its molecular weight is 378.45. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Properties

Research into compounds structurally related to 5-(4-(4-Methylbenzoyl)piperazin-1-yl)-2-(thiophen-2-yl)oxazole-4-carbonitrile has demonstrated their potential in antimicrobial and antifungal applications. For instance, derivatives of 1,2,4-triazole and 1,3,4-oxadiazole have been synthesized and evaluated for their antimicrobial activities against various microorganisms, with some showing moderate to good activities (Bektaş et al., 2007; Jadhav et al., 2017).

Tuberculostatic Activity

The synthesis of derivatives with a phenylpiperazine component has been explored for their tuberculostatic activity, indicating the potential of such compounds in combating tuberculosis. Studies have shown that these derivatives exhibit inhibitory concentrations within the range of 25-100 mg/mL, highlighting their potential therapeutic value (Foks et al., 2004).

Anticancer Potential

The exploration of benzimidazole derivatives bearing a triazole moiety for their anti-cancer properties has been conducted using density functional theory and molecular docking. These studies suggest the potential utility of these compounds as EGFR inhibitors, which could be promising in the development of anticancer therapies (Karayel, 2021).

Antiviral Activities

New urea and thiourea derivatives of piperazine doped with febuxostat have been synthesized and evaluated for their anti-TMV (Tobacco mosaic virus) and antimicrobial activities. Some derivatives exhibited promising antiviral activities, alongside potent antimicrobial action, suggesting their utility in both agricultural and pharmaceutical contexts (Reddy et al., 2013).

Synthesis and Reactivity Studies

Studies on the synthesis and reactivity of related compounds, such as 10-Thiaisoalloxazine, reveal the nuanced chemical behavior of thiazole derivatives. These insights can further the understanding of the chemical properties of related compounds, potentially leading to novel applications in various fields of chemistry and pharmacology (Sako et al., 1991).